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Compound of Interest

Butyl 4-
Compound Name: _
[(chloroacetyl)amino]benzoate

cat. No.: B1330269

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety data sheet. Butyl 4-[(chloroacetyl)amino]benzoate is a chemical for
research and development purposes, and its toxicological properties have not been fully
investigated. All handling should be performed by trained professionals in a controlled
laboratory setting, adhering to all applicable safety regulations.

Introduction

Butyl 4-[(chloroacetyl)amino]benzoate is a chemical intermediate that possesses a reactive
chloroacetyl group, making it a subject of interest in synthetic chemistry and potentially in drug
development as a covalent binder or for further functionalization. The presence of the
chloroacetyl moiety necessitates careful handling due to its potential for reactivity and toxicity.
This guide provides a summary of the known properties, inferred hazards, and recommended
safety protocols for handling this compound.

Physicochemical Properties

Limited experimental data is available for Butyl 4-[(chloroacetyl)amino]benzoate. The
following table summarizes the known and predicted properties.
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Property Value Source

CAS Number 106214-24-8 Product Listings
Molecular Formula C13H16CINOs3 Product Listings
Molecular Weight 269.72 g/mol Product Listings
Melting Point 80 °C [1]

Appearance Solid (inferred) General Knowledge

- Not explicitly defined, likely
Solubility ) ] General Knowledge
soluble in organic solvents.

Hazard Identification and Toxicology Summary

No dedicated toxicological studies for Butyl 4-[(chloroacetyl)amino]benzoate have been
identified. The hazard profile is therefore inferred from the structural alerts, particularly the
chloroacetyl group, and data from related compounds such as 2-chloroacetamide and other
chlorinated aromatic compounds.

Key Potential Hazards:

o Skin and Eye Irritation: The chloroacetyl group is a known irritant. Direct contact with the skin
and eyes is likely to cause irritation, redness, and pain.[2]

o Skin Sensitization: Repeated or prolonged contact may lead to allergic skin reactions
(contact dermatitis).[2]

o Toxicity if Swallowed: Based on related compounds like 2-chloroacetamide, this substance
may be toxic if ingested.[3][4]

 Inhalation Hazard: If the compound is in a powdered form, inhalation of dust can irritate the
respiratory tract.[2]

o Systemic Effects: Chlorinated aromatic compounds can elicit a range of toxic effects,
including potential for organ damage with long-term or high-level exposure.[5]
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Quantitative Toxicological Data (Inferred from 2-Chloroacetamide):

Data Point Value Species Route Source
Toxic if

LD50 (Oral) - Oral [31[4]
swallowed.

Not classified as

a carcinogen by

_ o IARC, NTP, or General
Carcinogenicity - -
OSHA (for Knowledge
related
compounds).

Note: The toxicological properties of Butyl 4-[(chloroacetyl)amino]benzoate have not been
fully investigated. The data above is based on related compounds and should be treated as
indicative of potential hazards.

Experimental Workflow: General Synthesis

A specific, detailed experimental protocol for the synthesis of Butyl 4-
[(chloroacetyl)amino]benzoate is not readily available in the searched literature. However, a
general synthetic workflow can be proposed based on standard acylation of an amine. The
reaction would involve the acylation of Butyl 4-aminobenzoate with chloroacetyl chloride or
chloroacetic anhydride.
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Caption: General workflow for the synthesis of Butyl 4-[(chloroacetyl)amino]benzoate.
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Safe Handling and Personal Protective Equipment
(PPE)

Given the potential hazards, a stringent safety protocol should be followed when handling
Butyl 4-[(chloroacetyl)amino]benzoate.

Engineering Controls:

e Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when
handling the solid as a powder or when working with volatile solvents.

o Ensure that an eyewash station and a safety shower are readily accessible.
Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are mandatory.
» Skin Protection:
o Wear a lab coat at all times.

o Use chemically resistant gloves (e.g., nitrile). Inspect gloves for any tears or punctures
before use.

o Avoid exposing any skin.

o Respiratory Protection: If working with the solid outside of a fume hood where dust may be
generated, a respirator with a particulate filter is recommended.

Hygiene Practices:

o Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.

e Do not eat, drink, or smoke in the laboratory.

o Contaminated work clothing should not be taken home.
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Emergency Procedures

A clear understanding of emergency procedures is critical when working with potentially

hazardous chemicals.

Immediate Response

Skin Contact:
Remove contaminated clothing,

wash with soap and water for 15 min.

o

Exposure Event

Eye Contact:
Rinse with water for 15 min,
Eyes i i
| P seek medical attention.
Inhalation
Inhalation:
Ingestion Move to fresh air,

—

seek medical attention.

Ingestion:
Do NOT induce vomiting,
seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid measures for exposure to Butyl 4-[(chloroacetyl)amino]benzoate.

Storage and Disposal

Storage:

o Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.
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Disposal:
o Dispose of waste in accordance with all local, state, and federal regulations.
e Do not allow the chemical to enter drains or waterways.

o Contaminated packaging should be treated as hazardous waste.

Conclusion

While specific safety and handling data for Butyl 4-[(chloroacetyl)amino]benzoate is limited,
a conservative approach based on the known hazards of its functional groups is warranted.
Researchers, scientists, and drug development professionals must exercise caution, utilize
appropriate personal protective equipment, and adhere to established laboratory safety
protocols when working with this compound. Further toxicological studies are necessary to fully
characterize its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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